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Compound of Interest

Compound Name: Acid yellow 61

Cat. No.: B13833351 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Acid Yellow 61, identified by CAS number 12217-38-8 and C.I. No. 18968, is a monoazo acid

dye.[1][2] This technical guide provides a comprehensive overview of its chemical and physical

properties, synthesis, applications, and toxicological and ecotoxicological profile. The document

includes detailed tables summarizing quantitative data, experimental protocols for its synthesis

and analysis, and visualizations of its manufacturing process and potential metabolic pathways.

While extensively used in the textile, leather, and paper industries for its vibrant yellow hue, a

thorough understanding of its biological interactions and environmental fate is crucial for its

safe handling and application.[1][3]

Chemical and Physical Properties
Acid Yellow 61 is a yellow powder with good solubility in water.[1] Its chemical structure and

key properties are summarized in the tables below.
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Identifier Value

CAS Number 12217-38-8[1]

C.I. Number 18968[1]

Molecular Formula C24H20Cl2N5NaO6S2[1]

Molecular Weight 632.47 g/mol [1]

IUPAC Name

sodium;2,5-dichloro-4-[3-methyl-5-oxo-4-[[2-(N-

ethyl-N-phenylsulfamoyl)phenyl]diazenyl]-4H-

pyrazol-1-yl]benzenesulfonate

Property Value Conditions

Physical State Yellow Powder[1] Ambient

Solubility in Water 35 g/L[1] 90 °C

LogP 6.64990[4]

Polar Surface Area (PSA) 168.73 Å²[4]

Synthesis and Manufacturing
The synthesis of Acid Yellow 61 involves a diazotization and coupling reaction.[1]

Synthesis Pathway
The manufacturing process involves the diazotization of 2-Amino-N-ethyl-N-

phenylbenzenesulfonamide, which is then coupled with 2,5-Bichloro-4-(3-methyl-5-oxo-4,5-

dihydropyrazol-1-yl)benzenesulfonic acid.[1]
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Reactants Process

2-Amino-N-ethyl-N-phenylbenzenesulfonamide DiazotizationNaNO2, HCl

2,5-Bichloro-4-(3-methyl-5-oxo-4,5-dihydropyrazol-1-yl)benzenesulfonic acid

Coupling Acid_Yellow_61

Click to download full resolution via product page

Figure 1: Synthesis pathway of Acid Yellow 61.

Experimental Protocol: Synthesis of Acid Yellow 61
Materials:

2-Amino-N-ethyl-N-phenylbenzenesulfonamide

2,5-Bichloro-4-(3-methyl-5-oxo-4,5-dihydropyrazol-1-yl)benzenesulfonic acid

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl)

Sodium carbonate (Na₂CO₃) or other suitable base

Ice

Water
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Procedure:

Diazotization:

1. Dissolve 2-Amino-N-ethyl-N-phenylbenzenesulfonamide in dilute hydrochloric acid.

2. Cool the solution to 0-5 °C in an ice bath.

3. Slowly add a solution of sodium nitrite while maintaining the temperature below 5 °C to

form the diazonium salt. Stir for 30-60 minutes.

Coupling Reaction:

1. In a separate vessel, dissolve 2,5-Bichloro-4-(3-methyl-5-oxo-4,5-dihydropyrazol-1-

yl)benzenesulfonic acid in water, and adjust the pH to be slightly alkaline using sodium

carbonate.

2. Cool this solution to 0-5 °C.

3. Slowly add the diazonium salt solution to the coupling component solution while

maintaining the temperature and pH.

4. Stir the reaction mixture for several hours until the coupling is complete, which can be

monitored by techniques such as thin-layer chromatography.

Isolation and Purification:

1. The precipitated Acid Yellow 61 is collected by filtration.

2. Wash the product with a salt solution to remove impurities.

3. Dry the purified dye.

Applications
Acid Yellow 61 is primarily used for dyeing protein fibers and polyamide.
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Textile Dyeing: It is used for dyeing wool, silk, and nylon, as well as their blends.[1] It can be

applied in wool and silk fabric printing and direct discharge printing.[1]

Leather Dyeing: This dye is also utilized for coloring leather.[1]

Paper Industry: Acid Yellow 61 is used to color paper products.

Dyeing Fastness Properties
The fastness properties of Acid Yellow 61 on wool are summarized below. The ratings are

based on a scale of 1 to 5 (or 1 to 8 for light fastness), where a higher number indicates better

fastness.

Fastness Test ISO Standard Rating[1] AATCC Standard Rating[1]

Light Fastness 5-6 5-6

Soaping (Fading) 4 4-5

Soaping (Staining) 4 4-5

Perspiration Fastness (Fading) 4 4-5

Perspiration Fastness

(Staining)
4 4-5

Oxygen Bleaching - 4-5

Seawater Fastness 4-5 4-5

Analytical Methods
The analysis of Acid Yellow 61 in various matrices typically involves chromatographic

techniques.

Experimental Protocol: HPLC-UV Analysis of Acid
Yellow 61
While a specific validated method for Acid Yellow 61 was not found in the reviewed literature,

a general method for the analysis of acid dyes can be adapted.
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Instrumentation:

High-Performance Liquid Chromatograph (HPLC) with a UV-Vis or Diode Array Detector

(DAD).

C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

Reagents:

Acetonitrile (HPLC grade)

Ammonium acetate or other suitable buffer

Water (HPLC grade)

Acid Yellow 61 standard

Chromatographic Conditions (starting point for method development):

Mobile Phase A: Ammonium acetate buffer (e.g., 20 mM, pH 6.8)

Mobile Phase B: Acetonitrile

Gradient: A time-based gradient from a high percentage of Mobile Phase A to a high

percentage of Mobile Phase B will likely be required to achieve good separation. A starting

point could be 95:5 (A:B) to 5:95 (A:B) over 20-30 minutes.

Flow Rate: 1.0 mL/min

Detection Wavelength: The maximum absorbance wavelength (λmax) for Acid Yellow 61
should be determined by scanning a standard solution. Based on its yellow color, this is

expected to be in the range of 400-450 nm.

Injection Volume: 10-20 µL

Sample Preparation:
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Textiles: Extraction of the dye from the fabric using a suitable solvent system (e.g., a mixture

of water, methanol, and an appropriate acid or base). The extract should be filtered before

injection.

Wastewater: Direct injection after filtration, or pre-concentration using solid-phase extraction

(SPE) if the concentration is low.

Toxicological Profile
The toxicological data for Acid Yellow 61 is limited. It is classified as an azo dye, and some

azo dyes are known to have toxic, including carcinogenic, potential, often through the reductive

cleavage of the azo bond to form aromatic amines.[5]

Acute Toxicity:

Quantitative LD50 (oral, dermal) and LC50 (inhalation) data for Acid Yellow 61 are not

readily available in the public domain. A safety data sheet for a product containing a

monoazo yellow dye states it "May be Harmful if Swallowed" (Health Category 5 - Oral Acute

Toxicity).[6]

Irritation and Sensitization:

Acid Yellow 61 is a known contact allergen in humans.[7][8] Patch testing can confirm

sensitization.[8]

It may cause skin irritation in sensitive individuals and may be irritating to the eyes and

respiratory tract.[6][9]

Genotoxicity and Carcinogenicity:

There is no specific data available on the genotoxicity or carcinogenicity of Acid Yellow 61.

However, some azo dyes have been shown to be mutagenic.[9]

Biological Interactions and Signaling Pathways
There is currently no direct evidence in the scientific literature linking Acid Yellow 61 to specific

biological signaling pathways. However, studies on other azo dyes, such as Sunset Yellow,

have shown that they can induce gut microbiota dysbiosis, disrupt intestinal integrity, and
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activate inflammatory signaling pathways like the TLR4/NLRP3 inflammasome cascade,

leading to pyroptosis.[10][11]

Hypothetical Signaling Pathway Interaction
Given that Acid Yellow 61 is an azo dye, it is plausible that upon ingestion and metabolism by

gut microbiota, it could release aromatic amines. These metabolites could potentially interact

with cellular signaling pathways involved in inflammation and cell proliferation. A hypothetical

workflow for investigating such interactions is presented below.

Ingestion

Gut_Microbiota

Metabolism

Aromatic Amines

Cellular_Uptake

Inflammatory and
Proliferative Pathways
(e.g., NF-κB, MAPK)

Interaction

Gene Expression Changes,
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Figure 2: Hypothetical workflow for the biological interaction of Acid Yellow 61 metabolites.

Ecotoxicological Profile
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The environmental fate and effects of Acid Yellow 61 are not well-documented with specific

data. General information for azo dyes indicates potential for environmental persistence and

toxicity to aquatic life.

Biodegradability:

Azo dyes are generally resistant to aerobic biodegradation.[12] A study on a yellowish solid

dye using the OECD 301B method (CO2 evolution test) indicated that the test item did not

reach the criterion for ready biodegradability.[12][13]

Aquatic Toxicity:

Specific LC50 or EC50 data for Acid Yellow 61 on aquatic organisms like Daphnia magna

were not found.

Studies on other yellow azo dyes have shown them to be minorly acutely toxic to Daphnia

magna, with 48-hour EC50 values in the range of 10-100 mg/L.[14]

Conclusion
Acid Yellow 61 is an industrially important dye with well-established applications. However,

there are significant gaps in the publicly available data regarding its quantitative toxicology,

specific biological interactions, and environmental fate. For professionals in research and drug

development, it is important to be aware of its potential as a skin sensitizer. Further research is

warranted to fully characterize its toxicological and ecotoxicological profile to ensure its safe

use and minimize its environmental impact. The potential for metabolites of Acid Yellow 61 to

interact with biological signaling pathways remains an area for future investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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